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Compound of Interest

Compound Name: 3-(2,2-Dimethylpropoxy)phenol

CAS No.: 1394975-12-2

Cat. No.: B3039903

Get Quote

Technical Monograph: 3-(2,2-
Dimethylpropoxy)phenol[1]
Executive Summary
3-(2,2-Dimethylpropoxy)phenol (CAS 1394975-12-2) is a specialized aromatic ether

intermediate used primarily in the synthesis of metabolically stable pharmaceutical candidates.

[1][2] Characterized by a neopentyl ether moiety at the meta position of a phenol ring, this

scaffold offers a strategic advantage in medicinal chemistry: the bulky, quaternary neopentyl

group blocks oxidative dealkylation by Cytochrome P450 enzymes, significantly extending the

half-life of derived pharmacophores compared to standard ethyl or propyl ethers. This guide

outlines the physicochemical profile, validated synthesis protocols, and quality assurance

workflows for researchers utilizing this building block.

Chemical Identity & Physicochemical Profile[1][3][4]
[5][6][7][8]
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The compound consists of a resorcinol core mono-alkylated with a neopentyl group.[1] The

steric bulk of the tert-butyl moiety adjacent to the ether oxygen influences both its chemical

reactivity and its biological stability.[1]

Property Specification

IUPAC Name 3-(2,2-Dimethylpropoxy)phenol

Common Name Resorcinol mono-neopentyl ether

CAS Number 1394975-12-2

Molecular Formula C₁₁H₁₆O₂

Molecular Weight 180.25 g/mol

SMILES CC(C)(C)COC1=CC=CC(O)=C1

LogP (Predicted) ~3.13

Physical State
Viscous oil or low-melting solid (dependent on

purity)

Solubility
Soluble in DMSO, Methanol, DCM, Ethyl

Acetate; Insoluble in Water

Synthesis & Manufacturing Protocols
Strategic Route Selection
Direct alkylation of resorcinol with neopentyl halides (e.g., neopentyl bromide) via SN2

mechanism is kinetically disfavored due to severe steric hindrance at the β-carbon. The

Mitsunobu Reaction is the industry-standard protocol for synthesizing this ether, as it activates

the neopentyl alcohol directly, bypassing the steric barrier of halide displacement.

Experimental Protocol: Mitsunobu Etherification
Objective: Selective mono-alkylation of resorcinol with 2,2-dimethylpropan-1-ol.

Reagents:

Resorcinol (3.0 equiv) – Excess prevents bis-alkylation[1]
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2,2-Dimethylpropan-1-ol (Neopentyl alcohol) (1.0 equiv)[1]

Triphenylphosphine (PPh₃) (1.2 equiv)

Diisopropyl azodicarboxylate (DIAD) (1.2 equiv)

Solvent: Anhydrous Tetrahydrofuran (THF)

Step-by-Step Methodology:

Preparation: In a flame-dried round-bottom flask under nitrogen atmosphere, dissolve

Resorcinol (33.0 g, 300 mmol) and Triphenylphosphine (31.4 g, 120 mmol) in anhydrous

THF (400 mL).

Addition: Add 2,2-Dimethylpropan-1-ol (8.8 g, 100 mmol). Cool the solution to 0°C using an

ice bath.

Activation: Add DIAD (24.2 g, 120 mmol) dropwise over 30 minutes. Note: Exothermic

reaction; maintain internal temperature <5°C to prevent side reactions.[1]

Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 12–16 hours.

Monitor by TLC (Hexane:EtOAc 4:1) or LC-MS.[1]

Workup: Concentrate the reaction mixture under reduced pressure. Resuspend the residue

in Diethyl Ether (300 mL) and wash with 1N NaOH (3 x 100 mL) to extract the product and

unreacted resorcinol (as phenoxides).

Separation: Acidify the combined aqueous extracts with 2N HCl to pH 2. Extract with Ethyl

Acetate (3 x 150 mL).

Purification: Dry organic layers over MgSO₄, filter, and concentrate. Purify via flash column

chromatography (Silica Gel, Gradient 0-20% EtOAc in Hexanes). The bis-ether elutes first

(non-polar), followed by the desired 3-(2,2-Dimethylpropoxy)phenol.[1]

Synthesis Pathway Diagram
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Figure 1: Mitsunobu etherification pathway prioritizing mono-alkylation via stoichiometry control.

Applications in Drug Discovery[3]
The 3-(2,2-dimethylpropoxy) moiety is a "privileged substructure" in modern medicinal

chemistry.[1] Its utility stems from three key factors:

Metabolic Blockade: The quaternary carbon at the β-position relative to the oxygen prevents

hydrogen abstraction.[1] This blocks O-dealkylation, a common clearance pathway for

standard ethyl/propyl ethers, thereby extending in vivo half-life.[1]

Lipophilicity Tuning: The tert-butyl group adds significant lipophilicity (increasing LogP by

~1.5 units vs. methoxy), improving blood-brain barrier (BBB) penetration for CNS targets.[1]

Conformational Locking: The bulky group restricts rotation around the ether bond, potentially

locking the molecule into a bioactive conformation that favors receptor binding.

Supply Chain & Quality Assurance
Supplier Availability
While not a commodity chemical, this compound is available from specialized building block

suppliers.

Primary Suppliers: Fluorochem (UK), BLD Pharm (China/USA), Enamine (Ukraine).

Lead Time: Typically 2–4 weeks for gram-scale; custom synthesis required for kg-scale.
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Quality Control Workflow
A self-validating QC protocol is essential to ensure the absence of the bis-ether impurity, which

can interfere with downstream SAR (Structure-Activity Relationship) studies.[1]

QC Protocol:

H-NMR (DMSO-d₆):

Look for the diagnostic singlet at ~0.95 ppm (9H) for the tert-butyl group.

Confirm the singlet at ~3.55 ppm (2H) for the -OCH₂- group.

Verify the phenolic proton singlet at ~9.3 ppm (1H) (disappears with D₂O shake).

HPLC Purity:

Column: C18 Reverse Phase.[1]

Mobile Phase: Acetonitrile/Water (+0.1% Formic Acid).

Criterion: >95% purity required for biological assays.

QC Logic Diagram
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Figure 2: Quality assurance decision tree ensuring structural integrity and purity.

Safety & Handling
Hazards: Causes skin irritation (H315), serious eye irritation (H319).
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PPE: Wear nitrile gloves, safety goggles, and lab coat. Handle in a fume hood.

Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen) to prevent oxidation of the

phenol ring over long periods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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